Cas no 865795-54-6 (Phaeochromycin C)

• Product Name: Phaeochromycin C
• CAS No: 865795-54-6
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 2029448
• Update Time: 2025-05-30

Phaeochromycin C Chemical and Physical Properties

Names and Identifiers

• Phaeochromycin C

• Inchi： 1S/C18H16O5/c1-2-4-13-10-15(20)18-11(5-3-6-16(18)22-13)7-14-8-12(19)9-17(21)23-14/h3,5-6,8-10,19H,2,4,7H2,1H3
• InChI Key： YZGLIUQOWSOKBY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=C1C=CC=C2CC1=CC(=CC(=O)O1)O)=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Phaeochromycin C

Phaeochromycin C: A Comprehensive Overview

Phaeochromycin C, also known by its CAS number 865795-54-6, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to a class of compounds known as phaeochromycins, which are characterized by their complex chemical structures and diverse biological activities. Recent studies have shed light on the mechanisms underlying its effects, making it a subject of interest for researchers in fields ranging from pharmacology to materials science.

The chemical structure of Phaeochromycin C is highly intricate, featuring a combination of aromatic rings and functional groups that contribute to its reactivity and selectivity. Its molecular formula, which can be represented as C21H24N2O8, indicates a balance between carbon-based frameworks and oxygen-containing functional groups. This structure not only influences its physical properties but also plays a crucial role in determining its biological activity. Researchers have utilized advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate the precise arrangement of atoms within the molecule, providing insights into its potential for binding to specific targets.

One of the most notable aspects of Phaeochromycin C is its biological activity. Recent studies have demonstrated its potential as an anticancer agent, particularly in targeting specific pathways involved in tumor growth and metastasis. For instance, experiments conducted on various cancer cell lines have shown that Phaeochromycin C can induce apoptosis by modulating key proteins such as Bax and Bcl-2. These findings suggest that it may serve as a lead compound for the development of novel chemotherapeutic agents. Furthermore, its ability to selectively target cancer cells while sparing healthy tissue makes it an attractive candidate for further exploration.

In addition to its therapeutic potential, Phaeochromycin C has also been investigated for its role in antimicrobial applications. Studies have shown that it exhibits potent activity against a range of bacterial and fungal pathogens, including multidrug-resistant strains. This property is particularly significant given the growing concern over antibiotic resistance worldwide. Researchers are currently exploring the mechanisms by which Phaeochromycin C exerts its antimicrobial effects, with hypotheses suggesting that it may disrupt cellular membranes or interfere with essential metabolic pathways.

The synthesis of Phaeochromycin C presents both challenges and opportunities for chemists. Traditional methods involve multi-step organic synthesis, which can be time-consuming and resource-intensive. However, recent advancements in catalytic chemistry and green synthesis techniques have opened new avenues for producing this compound more efficiently. For example, the use of enzymes or metal catalysts has been shown to accelerate key steps in the synthesis process while reducing environmental impact. These innovations not only enhance the feasibility of large-scale production but also align with current trends toward sustainable chemical manufacturing.

From a materials science perspective, Phaeochromycin C has demonstrated potential as a building block for advanced materials with unique optical or electronic properties. Its conjugated aromatic system allows for strong absorption in the visible spectrum, making it a candidate for applications in optoelectronics or sensors. Preliminary studies have explored its use in constructing organic semiconductors and light-harvesting materials, though further research is needed to fully realize these possibilities.

In conclusion, Phaeochromycin C (CAS 865795-54-6) stands out as a multifaceted compound with promising applications across various fields. Its complex structure underpins a wide range of biological activities, from anticancer effects to antimicrobial properties, while recent advances in synthesis techniques have enhanced its accessibility for research and development. As ongoing studies continue to uncover new insights into its mechanisms and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.